![molecular formula C8H7ClN2 B2574698 6-Chloro-2-methyl-1H-pyrrolo[3,2-c]pyridine CAS No. 1956327-20-0](/img/structure/B2574698.png)
6-Chloro-2-methyl-1H-pyrrolo[3,2-c]pyridine
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Overview
Description
6-Chloro-2-methyl-1H-pyrrolo[3,2-c]pyridine is a chemical compound with the molecular formula C8H7ClN2. It has a molecular weight of 166.61 . The compound is a white solid and is stored at temperatures between 0-8°C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H7ClN2/c1-5-2-6-4-10-8(9)3-7(6)11-5/h2-4,11H,1H3 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a white solid . It has a molecular weight of 166.61 and is stored at temperatures between 0-8°C .Scientific Research Applications
Chemical Synthesis and Derivatives
6-Chloro-2-methyl-1H-pyrrolo[3,2-c]pyridine serves as a versatile building block in chemical synthesis. It's used for synthesizing a range of chemical compounds, including 4-substituted 7-azaindole derivatives, achieved through nucleophilic displacement. This functionality opens doors to creating various chemically and pharmacologically significant molecules (Figueroa‐Pérez et al., 2006). Further, pyrrolo[2,3-b]pyridine and pyrido[2′,3′:5,4]pyrrolo[2,3-d]pyrimidines, important in medicinal chemistry, are synthesized using derivatives of this compound as key intermediates (Abdel-Mohsen & Geies, 2008).
Biological Activity and Pharmaceutical Applications
This compound derivatives show promise in pharmaceutical applications due to their diverse biological activities. They have been investigated for their potential in treating diseases of the nervous and immune systems, along with their antidiabetic, antimycobacterial, antiviral, and antitumor activities (Wójcicka & Redzicka, 2021). Moreover, structural derivatives related to this compound, such as those containing a pyrrolo[2,3-b]pyridine or pyrazolo[3,4-d]pyrimidine ring system, have been explored for their inhibitory activity against various leukemic cell lines (Kazimierczuk et al., 1992).
Advanced Materials and Optical Properties
This compound derivatives also find applications in the field of materials science. For instance, pyridine derivatives exhibit significant optical and diode characteristics, making them suitable for applications like photosensors and other electronic devices. The optical functions of these compounds have been extensively studied, revealing their potential in the design of novel materials with specific optical properties (Zedan et al., 2020).
Mechanism of Action
While the specific mechanism of action for 6-Chloro-2-methyl-1H-pyrrolo[3,2-c]pyridine is not available, related compounds such as 1H-pyrrolo[2,3-b]pyridine derivatives have been found to inhibit the fibroblast growth factor receptor (FGFR), which plays an essential role in various types of tumors .
Safety and Hazards
Future Directions
The future directions for research on 6-Chloro-2-methyl-1H-pyrrolo[3,2-c]pyridine and related compounds could involve further exploration of their biological activities. For instance, 1H-pyrrolo[2,3-b]pyridine derivatives have been found to inhibit the fibroblast growth factor receptor (FGFR), suggesting potential applications in cancer therapy .
Biochemical Analysis
Biochemical Properties
It is known that pyrrolopyridine derivatives can interact with various enzymes and proteins
Molecular Mechanism
It is possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
6-chloro-2-methyl-1H-pyrrolo[3,2-c]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2/c1-5-2-6-4-10-8(9)3-7(6)11-5/h2-4,11H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCLNSBAMGRSDLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=CN=C(C=C2N1)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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